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Compound of Interest

Compound Name:
2-((2-Amino-4-

nitrophenyl)amino)ethanol

Cat. No.: B1232042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-((2-Amino-4-nitrophenyl)amino)ethanol, also known by its CAS Number 56932-44-6 and

as HC Yellow No. 5, is an organic compound with a molecular structure that lends itself to

applications in the dye industry and as a potential intermediate in pharmaceutical synthesis. Its

utility in various applications is intrinsically linked to its solubility characteristics in different

solvent systems. Understanding this solubility is critical for process development, formulation,

and quality control.

This technical guide provides a summary of the available solubility information for 2-((2-Amino-
4-nitrophenyl)amino)ethanol in organic solvents, details established experimental protocols

for solubility determination, and presents a generalized workflow for these procedures.

Physicochemical Properties
A summary of the key physicochemical properties of 2-((2-Amino-4-
nitrophenyl)amino)ethanol is provided in the table below.
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Property Value

CAS Number 56932-44-6

Molecular Formula C₈H₁₁N₃O₃

Molecular Weight 197.19 g/mol

Melting Point 133-135 °C

Boiling Point 462.4 °C at 760 mmHg

Density 1.439 g/cm³

LogP 1.75860

Solubility Data
Comprehensive quantitative solubility data for 2-((2-Amino-4-nitrophenyl)amino)ethanol in a

range of organic solvents is not extensively documented in publicly available literature.

However, qualitative assessments indicate a propensity for solubility in polar organic solvents.

The table below summarizes the available qualitative data.

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Ethanol Soluble, Slightly Soluble[1]

Methanol Soluble[2][3]

Hot Water Soluble[1]

It is important to note that "soluble" and "slightly soluble" are qualitative terms and experimental

determination is necessary for precise quantitative values.

Experimental Protocols for Solubility Determination
For researchers requiring precise solubility data, the following established methods are

recommended.
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Gravimetric Method
The gravimetric method is a straightforward and reliable technique for determining the solubility

of a solid in a solvent. It involves preparing a saturated solution, separating a known volume of

the solution, evaporating the solvent, and weighing the remaining solute.

Materials:

2-((2-Amino-4-nitrophenyl)amino)ethanol

Selected organic solvent(s)

Analytical balance

Thermostatic shaker or magnetic stirrer

Volumetric flasks

Pipettes

Evaporating dish or watch glass

Drying oven

Filtration apparatus (e.g., syringe filter)

Procedure:

Preparation of Saturated Solution: Add an excess amount of 2-((2-Amino-4-
nitrophenyl)amino)ethanol to a known volume of the chosen organic solvent in a sealed

flask.

Equilibration: Agitate the mixture in a thermostatic shaker at a constant temperature for a

sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of

undissolved solid should be visible.

Phase Separation: Allow the solution to stand at the constant temperature until the excess

solid settles. Filter the supernatant using a syringe filter to obtain a clear, saturated solution.
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Sample Measurement: Accurately pipette a known volume of the clear saturated solution into

a pre-weighed evaporating dish.

Solvent Evaporation: Carefully evaporate the solvent from the dish in a drying oven at a

temperature below the boiling point of the solvent and the melting point of the solute until a

constant weight of the dried solute is achieved.

Calculation: The solubility (S) can be calculated using the following formula:

S ( g/100 mL) = (Weight of residue / Volume of solution sample) x 100

UV-Vis Spectrophotometry Method
This method is suitable when the solute has a distinct chromophore that absorbs in the UV-Vis

spectrum and the solvent is transparent in that region. It relies on the Beer-Lambert law, which

correlates absorbance with concentration.

Materials:

UV-Vis Spectrophotometer

Quartz cuvettes

Analytical balance

Volumetric flasks and pipettes

The solute and UV-transparent solvent

Filtration apparatus

Procedure:

Part A: Preparation of a Standard Curve

Prepare a stock solution of the solute in the chosen solvent at a known concentration.

From the stock solution, create a series of standard solutions of decreasing concentrations

through serial dilution.
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Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) of the solute.

Plot a graph of absorbance versus concentration to generate a standard curve and

determine the linear regression equation.

Part B: Analysis of the Saturated Solution

Prepare a saturated solution and filter it as described in the gravimetric method (steps 1-3).

Dilute the clear, saturated solution with the solvent to a concentration that falls within the

linear range of the standard curve.

Measure the absorbance of the diluted solution at the λmax.

Use the equation from the standard curve to calculate the concentration of the diluted

solution.

Multiply the calculated concentration by the dilution factor to determine the concentration of

the saturated solution, which represents the solubility.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a solid

compound in an organic solvent.
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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